4-Chloro-6-(3,3-difluoropyrrolidin-1-yl)-2-methylpyrimidine

• IUPAC Name: 4-chloro-6-(3,3-difluoropyrrolidin-1-yl)-2-methylpyrimidine
• InChI: InChI=1S/C9H10ClF2N3/c1-6-13-7(10)4-8(14-6)15-3-2-9(11,12)5-15/h4H,2-3,5H2,1H3
• InChI Key: CXXKUMJCTNGXNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N2CCC(C2)(F)F
• Molecular Formula: C9H10ClF2N3
• Molecular Weight: 233.64 g/mol

Description

4-Chloro-6-(3,3-difluoropyrrolidin-1-yl)-2-methylpyrimidine (4-Cl-6-DFPP) is a synthetic organic compound with a wide range of applications in scientific research. It is a highly versatile molecule due to its chemical structure, which consists of a chloro-substituted pyrimidine ring and a difluoropyrrolidine moiety. 4-Cl-6-DFPP has been used in various research fields, including biochemistry, biology, and pharmacology. It has been found to be a useful tool in laboratory experiments and has potential applications in drug discovery and development.

Scientific Research Applications

Molecular Structure and Biological Activity

Studies on similar pyrimidine derivatives have highlighted their significance in various scientific and medicinal fields. For example, 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine has been investigated for its antihypertensive properties as an alpha-2-imidazoline receptor agonist. The research utilized experimental and theoretical techniques, such as FT-IR, FT-Raman, NMR, and DFT, to understand the molecule's structure, vibrational modes, and potential biological activities (S. Aayisha et al., 2019).

Synthesis and Characterization

The synthesis and characterization of 4,6-dichloro-2-methylpyrimidine, a closely related compound, were explored due to its importance as an intermediate for synthetic anticancer drugs like dasatinib. The study detailed the optimal conditions for its synthesis, providing valuable insights for the development of pharmaceuticals (Guo Lei-ming, 2012).

Crystal and Molecular Structures

Research on benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine and its isomer has contributed to the understanding of pyrimidine derivatives' crystal structures and conformational behavior. These findings are crucial for the development of new compounds with enhanced performance in various applications (L. Odell et al., 2007).

Nonlinear Optical (NLO) Properties

The investigation into the NLO properties of thiopyrimidine derivatives, including those with a pyrimidine ring, has shown significant potential for applications in medicine and nonlinear optics. Such studies involve DFT/TDDFT calculations and experimental validations, underscoring the multifaceted uses of pyrimidine derivatives in high-tech applications (A. Hussain et al., 2020).

Supramolecular Cocrystal Formation

The formation of a supramolecular cocrystal involving 2-amino-4-chloro-6-methylpyrimidine and 4-methylbenzoic acid highlights the importance of pyrimidine derivatives in the development of new materials with enhanced properties. Such research combines experimental and theoretical approaches to explore the structural, electronic, and vibrational characteristics of the cocrystals, paving the way for novel applications (N. C. Khalib et al., 2015).